N1-(2-(tert-butyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-(2-methoxyphenethyl)oxalamide

• IUPAC Name: N'-(2-tert-butyl-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-N-[2-(2-methoxyphenyl)ethyl]oxamide
• InChI: InChI=1S/C20H26N4O5S/c1-20(2,3)24-17(14-11-30(27,28)12-15(14)23-24)22-19(26)18(25)21-10-9-13-7-5-6-8-16(13)29-4/h5-8H,9-12H2,1-4H3,(H,21,25)(H,22,26)
• InChI Key: UOGHAANRNYVLMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=C2CS(=O)(=O)CC2=N1)NC(=O)C(=O)NCCC3=CC=CC=C3OC
• Molecular Formula: C20H26N4O5S
• Molecular Weight: 434.5 g/mol
• CAS No.: 899751-39-4

Description

The compound appears to contain a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their wide range of applications in medicinal chemistry. The compound also contains an oxalamide group, which is a type of amide. Amides are commonly found in a wide range of drugs and biological materials.

Molecular Structure Analysis

The molecular structure of the compound would likely show the presence of the pyrazole and oxalamide functional groups. The pyrazole ring is a five-membered ring with two nitrogen atoms. The oxalamide group would contain a carbonyl (C=O) group attached to a nitrogen.

Chemical Reactions Analysis

Pyrazoles can undergo a variety of chemical reactions, including substitutions and additions, due to the presence of the nitrogen atoms in the ring. Oxalamides, being a type of amide, can undergo reactions such as hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on the specific structure and functional groups present. Generally, pyrazoles are stable compounds and can exhibit tautomerism. Oxalamides, like other amides, can form hydrogen bonds, which can affect their physical properties.

Scientific Research Applications

Synthesis and Reactivity

The synthesis and reactivity of compounds structurally related to N1-(2-(tert-butyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-(2-methoxyphenethyl)oxalamide involve complex chemical processes, including the treatment of methyl esters with dimethylaminopyridine and potassium carbonate to obtain high yields of dihydropyrazine derivatives. These compounds serve as substrates in Michael addition reactions, showcasing their reactivity and potential in creating diverse chemical structures (Rodrigues, Ferreira, & Monteiro, 2004).

Stereoselective Transformations

Stereoselective base-induced transformations of naphthalenic precursors into naphthopyrans demonstrate the compound's utility in synthesizing complex molecular structures, highlighting its importance in organic synthesis and the development of new pharmaceuticals (Giles et al., 1994).

Structural Characterization

Studies on the preparation and structures of new 1H-pyrazole derivatives, including those similar to this compound, have provided insights into their molecular structures. These studies utilize various spectroscopic techniques, affirming the compound's role in advancing structural chemistry (Wang et al., 2013).

Catalysis and Synthesis

Research into the catalytic applications of related compounds has shown potential for olefin epoxidation, demonstrating the versatility of these molecules in facilitating chemical reactions. Such applications are crucial in the development of environmentally friendly catalytic processes (Pereira et al., 2007).

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many pyrazole derivatives are known to have biological activity, including antibacterial, anti-inflammatory, and antitumor activities.

Future Directions

Future research could involve synthesizing the compound and testing its biological activity. Given the known activities of many pyrazole and oxalamide derivatives, it could potentially have interesting biological properties.